2-(4-chlorophenyl)-N-(2-((6-(ethylamino)-2-methylpyrimidin-4-yl)amino)ethyl)acetamide

• IUPAC Name: 2-(4-chlorophenyl)-N-[2-[[6-(ethylamino)-2-methylpyrimidin-4-yl]amino]ethyl]acetamide
• InChI: InChI=1S/C17H22ClN5O/c1-3-19-15-11-16(23-12(2)22-15)20-8-9-21-17(24)10-13-4-6-14(18)7-5-13/h4-7,11H,3,8-10H2,1-2H3,(H,21,24)(H2,19,20,22,23)
• InChI Key: HDAXSYCECIKTHA-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=CC(=NC(=N1)C)NCCNC(=O)CC2=CC=C(C=C2)Cl
• Molecular Formula: C17H22ClN5O
• Molecular Weight: 347.8 g/mol

Description

2-(4-chlorophenyl)-N-(2-((6-(ethylamino)-2-methylpyrimidin-4-yl)amino)ethyl)acetamide is a useful research compound. Its molecular formula is C17H22ClN5O and its molecular weight is 347.85. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Chemical Synthesis and Derivatives : Research on similar compounds focuses on their synthesis and the exploration of their chemical properties. For instance, Roberts, Landor, and Bolessa (1994) described the synthesis of 2-methylpyrimidin-4(3H)-ones and 4-amino-6-(1-hydroxyalkyl)-2-methylpyrimidines from ethyl alka-2,3-dienoates and 4-tetrahydropyranyloxyalk-2-ynenitriles, respectively. These processes are significant for the development of pyrimidine derivatives with potential biological activities (Roberts, Landor, & Bolessa, 1994).

• Vibrational Spectroscopic Analysis : A study by Jenepha Mary, Pradhan, and James (2022) characterized the vibrational spectroscopic signatures of a structurally similar antiviral molecule. This research utilized Raman and Fourier-transform infrared spectroscopy, supported by density functional theory, to explore the stereo-electronic interactions and stability of the compound, providing insights into the molecular structure and potential biological interactions (Jenepha Mary, Pradhan, & James, 2022).

Potential Biological Applications

• Antimicrobial Activity : Hossan, Abu-Melha, Al-Omar, and Amr (2012) synthesized a series of pyrimidinones, oxazinones, and their derivatives as antimicrobial agents. Their study highlighted the process of utilizing similar pyrimidine structures for developing compounds with significant antibacterial and antifungal activities (Hossan et al., 2012).

• Coordination Chemistry and Bulky Ligand Synthesis : Research by Boere, Klassen, and Wolmershäuser (1998) on N,N′-disubstituted amidines, including those with acetamidine groups, revealed insights into their coordination chemistry with transition metals. This work underscores the potential for designing novel ligands based on the structural framework similar to the queried compound, which could have applications in catalysis and materials science (Boere, Klassen, & Wolmershäuser, 1998).